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Compound of Interest

Compound Name: Galactonic acid

Cat. No.: B1197488

Audience: Researchers, scientists, and drug development professionals.

Introduction Galactonic acid, a sugar acid derived from galactose, plays a role in various
biological pathways and is a key component in certain metabolic processes. Its accurate
identification and characterization are crucial for metabolomics research, diagnostics, and the
development of therapeutics. This document provides detailed application notes and protocols
for the structural elucidation of galactonic acid using two powerful analytical techniques:
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These
methods, when used in conjunction, provide unambiguous confirmation of its molecular
structure, mass, and purity.

Mass Spectrometry (MS) for Galactonic Acid
Analysis

Mass spectrometry is a fundamental technique for determining the molecular weight and
elemental composition of a compound. For a small, polar molecule like galactonic acid, both
Gas Chromatography-Mass Spectrometry (GC-MS), typically requiring derivatization, and
Liquid Chromatography-Mass Spectrometry (LC-MS) are effective methods.

Experimental Workflow: Mass Spectrometry
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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